Mpeg-2000-dspe

• CAS No.: 147867-65-0
• Molecular Formula: C45H88NO11P
• Molecular Weight: 850.2 g/mol
• IUPAC Name: [3-[hydroxy-[2-(2-methoxyethoxycarbonylamino)ethoxy]phosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate
• InChI: InChI=1S/C45H88NO11P/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-43(47)54-40-42(41-56-58(50,51)55-37-36-46-45(49)53-39-38-52-3)57-44(48)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h42H,4-41H2,1-3H3,(H,46,49)(H,50,51)
• InChI Key: ULSDQCPIMGVPAF-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCCNC(=O)OCCOC)OC(=O)CCCCCCCCCCCCCCCCC.[Na+]
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCNC(=O)OCCOC)OC(=O)CCCCCCCCCCCCCCCCC
• Appearance: Physical solid
• Related CAS: 156543-00-9; 147867-65-0
• Synonyms: DSPE-MPEG-2000; MPEG-2000-DSPE; 1,2-Distearoyl-phosphatidylethanolamine-methyl-polyethyleneglycol conjugate-2000

Description

1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-methoxy-polyethylene glycol-550 (DSPE-MPEG(550)) is a PEGylated phospholipid derivative. It is composed of a hydrophobic 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) moiety and a hydrophilic methoxy-polyethylene glycol (MPEG) chain with a molecular weight of 550 Da . This compound is widely used in the formulation of liposomes and other nanoparticle-based drug delivery systems due to its amphiphilic properties, which enhance the stability and solubility of the nanoparticles .

Scientific Research Applications

DSPE-MPEG(550) has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry:

Drug Delivery: Used in the formulation of liposomes and other nanoparticle-based drug delivery systems to enhance the stability and solubility of the nanoparticles

Nanotechnology: Employed in the development of nanocarriers for targeted drug delivery and imaging.

Biocompatible Coatings: Utilized in the creation of biocompatible coatings for medical devices and implants.

Cell Culture: Applied in cell culture studies to improve cell adhesion and growth.

Mechanism of Action

Target of Action

MPEG-2000-DSPE, a phospholipid polyethylene glycol (PEG) conjugate, primarily targets liposomes . Liposomes are small spherical vesicles that can encapsulate various types of drugs, enhancing their delivery to specific cells or tissues .

Mode of Action

This compound interacts with liposomes by integrating into their lipid bilayer . The hydrophilic PEG chain of this compound extends into the aqueous environment, while the hydrophobic DSPE tail anchors into the lipid bilayer . This interaction increases the hydrophilicity of the liposome surface, which can prevent the liposomes from being recognized and cleared by the mononuclear phagocyte system (MPS), a part of the body’s immune system .

Biochemical Pathways

The primary biochemical pathway affected by this compound involves the pharmacokinetics of drug-loaded liposomes . By increasing the hydrophilicity of liposome surfaces, this compound can prolong the circulation time of these liposomes in the bloodstream . This extended circulation time can enhance the delivery of encapsulated drugs to pathological tissues .

Pharmacokinetics

This compound significantly influences the absorption, distribution, metabolism, and excretion (ADME) properties of drug-loaded liposomes . Specifically, it improves the stability and longevity of liposomes in the bloodstream, thereby enhancing the bioavailability of the encapsulated drugs .

Result of Action

The integration of this compound into liposomes results in the formation of ‘stealth’ liposomes . These liposomes can evade the MPS and remain in the bloodstream for extended periods . This allows for more efficient delivery of the encapsulated drugs to the target tissues, potentially improving the efficacy of these drugs .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the stability of this compound in liposomes can be affected by the pH and ionic strength of the surrounding medium . Furthermore, the temperature can impact the fluidity of the liposome membrane and thus the integration of this compound . Therefore, careful consideration of these environmental factors is crucial for optimizing the use of this compound in drug delivery systems .

Safety and Hazards

MPEG-2000-DSPE may cause skin or eye irritation. If skin or eye irritation occurs, seek medical attention.

Future Directions

MPEG-2000-DSPE is essential for lipid nanoparticle formulations. It impacts the efficacy and quality of the drug products used in, and as such should be carefully characterized. The obtained results may be of importance in the development of new lipid nanoparticle-based drugs.

Relevant Papers There are several papers and resources that provide more information about this compound. These resources discuss its properties, uses, and relevance in scientific research and drug development.

Biochemical Analysis

Biochemical Properties

MPEG-2000-DSPE interacts with various biomolecules to exert its effects. It is a derivative of phosphatidylethanolamine and is used to increase the circulation time of liposomes and lipid nanoparticles (LNPs) in vivo . The hydrophilic PEG chains decrease interactions with the reticular-endothelial system and increase the size of the particles, both of which result in a lowered clearance rate from the body .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by increasing the hydrophilicity on the surface of liposomes, consequently increasing the longevity of liposomes in the blood circulation . This can have significant impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

The mechanism of action of this compound involves its interactions with biomolecules at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The hydrophilic PEG chains decrease interactions with the reticular-endothelial system and increase the size of the particles, both of which result in a lowered clearance rate from the body .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. It has been shown that the binding site (amide bond) between hydrophilic PEG and hydrophobic DSPE fragment may be the key for recognizing and mediating the scavenging of PEGylated nanomedicines by anti-PEG IgM .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that repeated injections of PEGylated nanomedicines can lead to an accelerated clearance of the next dose of PEGylated nanomedicines, which is referred to as the accelerated blood clearance (ABC) phenomenon .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, and can have effects on its localization or accumulation .

Subcellular Localization

It is known that it can form micelles in water, and the critical micelle concentration (CMC) is 102 times lower than that of surfactants . This suggests that this compound may localize in specific compartments or organelles within the cell.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DSPE-MPEG(550) typically involves the conjugation of DSPE with MPEG through a covalent bond. The process begins with the activation of the carboxyl group of DSPE using a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) or N-hydroxysuccinimide (NHS). The activated DSPE is then reacted with MPEG in the presence of a catalyst, such as 4-dimethylaminopyridine (DMAP), to form the final product .

Industrial Production Methods

In industrial settings, the production of DSPE-MPEG(550) follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The final product is purified using techniques such as column chromatography or recrystallization to remove any unreacted starting materials and by-products .

Chemical Reactions Analysis

Types of Reactions

DSPE-MPEG(550) primarily undergoes substitution reactions due to the presence of reactive functional groups. The PEGylation process itself is a substitution reaction where the carboxyl group of DSPE is replaced by the MPEG chain .

Common Reagents and Conditions

Coupling Agents: N,N’-dicyclohexylcarbodiimide (DCC), N-hydroxysuccinimide (NHS)

Catalysts: 4-dimethylaminopyridine (DMAP)

Solvents: Methanol, chloroform, and warm water

Major Products

The major product of the PEGylation reaction is DSPE-MPEG(550), with the primary by-products being unreacted DSPE and MPEG .

Comparison with Similar Compounds

Similar Compounds

• 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-polyethylene glycol-2000 (DSPE-PEG(2000))
• 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-polyethylene glycol-5000 (DSPE-PEG(5000))
• 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-polyethylene glycol-10000 (DSPE-PEG(10000))

Uniqueness

DSPE-MPEG(550) is unique due to its lower molecular weight MPEG chain, which provides different solubility and stability characteristics compared to its higher molecular weight counterparts. This makes it suitable for specific applications where a lower molecular weight PEGylated lipid is required .